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Professionals
This document provides a detailed protocol for the determination of alkaline phosphatase (ALP)

activity in serum using thymolphthalein monophosphate (TMP) as a substrate. This

colorimetric assay offers excellent linearity, high precision, and a short incubation time.

Principle of the Assay
Alkaline phosphatase present in the serum sample hydrolyzes thymolphthalein
monophosphate at an alkaline pH, releasing free thymolphthalein. The enzymatic reaction is

then stopped, and the color is developed by adding a solution that raises the pH. In this highly

alkaline environment, the liberated thymolphthalein produces a distinct blue color. The

intensity of this color, measured spectrophotometrically at 590 nm, is directly proportional to the

ALP activity in the sample.[1][2][3]

Data Summary
The following table summarizes key quantitative data for the thymolphthalein monophosphate

assay for alkaline phosphatase.
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Parameter Value Reference

Linearity Up to 500 U/L [2][3]

Wavelength
590 nm (580 to 590 nm range

acceptable)

Incubation Time 10 minutes

Incubation Temperature 37 °C

Reference Values - Adults 13 to 43 U/L

Reference Values - Children

(up to 12 years)
56 to 156 U/L

Note: It is recommended that each laboratory establish its own reference range.

Experimental Protocols
Reagent Preparation

Concentrated Buffer (3.5 M 2-amino-2-methyl-1-propanol, pH 10.15):

Prepare a 3.5 M solution of 2-amino-2-methyl-1-propanol.

Adjust the pH to 10.15 at 25°C.

Buffered Substrate:

Dissolve 0.3 g of sodium thymolphthalealein monophosphate in approximately 85 ml of

deionized water.

Add 10 ml of the concentrated buffer.

Dilute to a final volume of 100 ml with deionized water.

The final pH should be 10.15 at 25°C. This solution is stable for 2-3 weeks when stored

refrigerated.

Color Developer (0.09 M Na₂CO₃, 0.25 M NaOH):
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Dissolve sodium carbonate and sodium hydroxide in deionized water to achieve the final

concentrations.

This solution is stable for at least six months at room temperature.

Magnesium Chloride Solution (0.3 M):

Dissolve 6.09 g of MgCl₂·6H₂O in deionized water and dilute to 100 ml.

This solution is stable for at least six months when refrigerated.

Assay Procedure
Sample Preparation: Use non-hemolyzed serum.

Reaction Mixture: For each sample, blank, and standard, pipette 1.0 ml of the buffered

substrate into a test tube.

Incubation: Pre-incubate the tubes for 5 minutes at 37°C.

Enzymatic Reaction:

To the 'Sample' and 'Standard' tubes, add 0.1 ml of serum or standard, respectively.

To the 'Blank' tube, add 0.1 ml of deionized water.

Mix gently and incubate for exactly 10 minutes at 37°C.

Color Development:

After the 10-minute incubation, immediately add 5.0 ml of the color developer to each

tube.

Stopper the tubes and mix by inversion.

Measurement:

Read the absorbance of the 'Sample' and 'Standard' against the 'Blank' at 590 nm.
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The final color is stable for at least 2 hours.

Calculation of Results
The alkaline phosphatase activity is calculated using the following formula:

ALP Activity (U/L) = (Absorbance of Sample / Absorbance of Standard) x Concentration of

Standard

One unit of activity is defined as the amount of enzyme that hydrolyzes 1 µmol of

thymolphthalein monophosphate per minute under the specified conditions.
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Caption: Enzymatic hydrolysis of thymolphthalein monophosphate by alkaline phosphatase.

Experimental Workflow
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Caption: Workflow for the thymolphthalein monophosphate assay of alkaline phosphatase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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